Cas no 922129-98-4 (4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide structure
922129-98-4 structure
Product Name:4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
CAS No:922129-98-4
MF:C18H17BrN2O2
MW:373.243783712387
CID:6320285
PubChem ID:27639399
Update Time:2024-01-05

4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
    • F2266-0067
    • 922129-98-4
    • 4-bromo-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide
    • AKOS002013316
    • Inchi: 1S/C18H17BrN2O2/c1-2-21-16-9-8-15(11-13(16)5-10-17(21)22)20-18(23)12-3-6-14(19)7-4-12/h3-4,6-9,11H,2,5,10H2,1H3,(H,20,23)
    • InChI Key: HSUDIPQJIYQSFD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)CCC(N2CC)=O)=O

Computed Properties

  • Exact Mass: 372.04734g/mol
  • Monoisotopic Mass: 372.04734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 49.4Ų

4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F2266-0067-2μmol
4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
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F2266-0067-20μmol
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F2266-0067-1mg
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F2266-0067-2mg
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F2266-0067-3mg
4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
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F2266-0067-4mg
4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
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F2266-0067-10mg
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